molecular formula C3H5Cl2F B145265 1,1-Dichloro-1-fluoropropane CAS No. 127404-11-9

1,1-Dichloro-1-fluoropropane

Cat. No. B145265
M. Wt: 130.97 g/mol
InChI Key: JXGAPNVPOVVXPV-UHFFFAOYSA-N
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Description

1,1-Dichloro-1-fluoropropane (DCFP) is a colorless and odorless chemical compound that is widely used in various industrial applications, such as refrigeration, cleaning, and degreasing. It is also known by its chemical formula C3H5Cl2F and CAS number 422-56-0. Despite its extensive use, DCFP has been found to be harmful to human health and the environment. In

Scientific Research Applications

1,1-Dichloro-1-fluoropropane has been extensively studied for its use as a solvent, refrigerant, and cleaning agent. It is also used as a propellant in aerosol sprays. In the laboratory, 1,1-Dichloro-1-fluoropropane is used as a reactant in organic synthesis and as a solvent for chromatography. Additionally, 1,1-Dichloro-1-fluoropropane has been studied for its potential use as a fire extinguishing agent.

Mechanism Of Action

1,1-Dichloro-1-fluoropropane acts as a central nervous system depressant and can cause dizziness, drowsiness, and loss of coordination. It is also a potent irritant to the eyes, skin, and respiratory system. 1,1-Dichloro-1-fluoropropane is metabolized in the liver to form reactive intermediates that can cause liver damage and cancer. It is also a potent greenhouse gas and contributes to global warming.

Biochemical And Physiological Effects

1,1-Dichloro-1-fluoropropane has been shown to cause liver damage and cancer in animal studies. It can also cause reproductive and developmental toxicity and has been shown to be teratogenic in rats. In humans, exposure to 1,1-Dichloro-1-fluoropropane can cause respiratory irritation, skin sensitization, and liver damage. Chronic exposure to 1,1-Dichloro-1-fluoropropane has been linked to an increased risk of liver cancer.

Advantages And Limitations For Lab Experiments

1,1-Dichloro-1-fluoropropane is a useful solvent for organic synthesis and chromatography due to its low boiling point and high polarity. It is also a good solvent for fluorinated compounds. However, 1,1-Dichloro-1-fluoropropane is highly toxic and must be handled with care. It is also a potent greenhouse gas and should be used sparingly.

Future Directions

Future research on 1,1-Dichloro-1-fluoropropane should focus on developing safer alternatives to its use as a solvent, refrigerant, and cleaning agent. Additionally, more research is needed to understand the mechanism of action of 1,1-Dichloro-1-fluoropropane and its potential health effects. Studies should also be conducted to determine the environmental impact of 1,1-Dichloro-1-fluoropropane and to develop strategies to reduce its emissions. Finally, research should be conducted to develop more effective methods for the disposal of 1,1-Dichloro-1-fluoropropane and its by-products.

Synthesis Methods

1,1-Dichloro-1-fluoropropane can be synthesized by reacting 1,1,1-trichloro-2,2-difluoroethane with hydrogen chloride in the presence of a catalyst. The reaction yields 1,1-Dichloro-1-fluoropropane and hydrogen fluoride as by-products. The synthesis process is highly exothermic and requires careful handling to prevent explosions.

properties

CAS RN

127404-11-9

Product Name

1,1-Dichloro-1-fluoropropane

Molecular Formula

C3H5Cl2F

Molecular Weight

130.97 g/mol

IUPAC Name

1,1-dichloro-1-fluoropropane

InChI

InChI=1S/C3H5Cl2F/c1-2-3(4,5)6/h2H2,1H3

InChI Key

JXGAPNVPOVVXPV-UHFFFAOYSA-N

SMILES

CCC(F)(Cl)Cl

Canonical SMILES

CCC(F)(Cl)Cl

Other CAS RN

7799-56-6

synonyms

Dichlorofluoropropane

Origin of Product

United States

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